Cas no 2171793-66-9 (Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171793-66-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5565645
• PubChem ID: 165596390
• Update Time: 2025-11-01

Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171793-66-9
• tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate
• EN300-1643307
• Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22N2O4/c1-10(2,3)18-9(15)14-5-4-11(13,6-14)12(16)7-17-8-12/h16H,4-8,13H2,1-3H3
• InChI Key： XOIRJOASHAAMOX-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CN(C(=O)OC(C)(C)C)CC1)N)O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 85Ų

Additional information on Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171793-66-9): A Comprehensive Overview

Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171793-66-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAP for brevity, is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a hydroxyoxetane ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate is particularly noteworthy due to its combination of functional groups that can influence various biological activities. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the amino group can participate in hydrogen bonding and other interactions with biological targets. The hydroxyoxetane ring, on the other hand, introduces additional complexity and potential for specific binding interactions.

Recent studies have highlighted the potential of Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate has also been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development as a drug candidate. Its high solubility and stability in physiological conditions contribute to its suitability for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support the continuation of clinical development.

The synthesis of Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a tert-butyl carbamate with an appropriately substituted pyrrolidine derivative, followed by ring-opening reactions to introduce the hydroxyoxetane moiety. Advanced synthetic techniques such as transition-metal catalysis and chiral resolution have been employed to optimize this process.

In conclusion, Tert-butyl 3-amino-3-(3-hydroxyoxetan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171793-66-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.